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Cat. No.: B046547 Get Quote

Introduction

Formylhydrazine, identified by the CAS number 624-84-0, is a simple yet versatile organic

compound that serves as a crucial building block in synthetic and medicinal chemistry.[1][2][3]

Also known by synonyms such as formic acid hydrazide and formohydrazide, it is a derivative

of hydrazine and one of the simplest members of the hydrazide class of compounds.[1][3] Its

bifunctional nature, possessing both a nucleophilic hydrazine moiety and a formyl group,

makes it an indispensable precursor for the synthesis of a wide range of nitrogen-containing

heterocycles.[2] This guide provides an in-depth overview of formylhydrazine, including its

physicochemical properties, synthesis protocols, chemical reactivity, and significant

applications in drug discovery and development.

Physicochemical and Safety Data
Formylhydrazine is a colorless to pale yellow crystalline solid or liquid with a pungent,

ammonia-like odor.[1] It is soluble in water and various organic solvents.[1][4] Due to its

potential toxicity and carcinogenicity, it should be handled with appropriate safety precautions

in a controlled laboratory environment.[1]

Table 1: Physicochemical Properties of Formylhydrazine
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Property Value Reference

CAS Number 624-84-0 [1][2][3][4][5][6][7]

Molecular Formula CH₄N₂O [1][2][3]

Molecular Weight 60.056 g/mol [2][3]

Appearance
White to pale yellow crystalline

flakes or liquid
[1][5][6]

Melting Point 52-58 °C [4][5][6]

Boiling Point 90 °C at 0.7 mmHg [4][5]

Density ~1.094 - 1.325 g/cm³ [5][6]

Flash Point >112 °C [6]

Solubility
Soluble in water, ethanol,

benzene, ether, chloroform
[1][4]

InChI Key
XZBIXDPGRMLSTC-

UHFFFAOYSA-N
[2][3]

Table 2: Safety Information for Formylhydrazine

Hazard Statement Precautionary Statement

Harmful if swallowed, inhaled, or absorbed

through the skin.[1]

Use in a well-ventilated area and wear

appropriate personal protective equipment

(PPE), including gloves and safety glasses.[4]

Causes skin, eye, and respiratory tract irritation.

[1][4]

In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice.[4]

Suspected carcinogen.[1]

Store in a cool, dry, dark, and inert atmosphere,

away from incompatible materials like strong

oxidizing agents.[5][6]

Moisture sensitive and hygroscopic.[1][6] Keep container tightly closed.
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Synthesis of Formylhydrazine
Formylhydrazine is produced exclusively through synthetic methods, as it does not occur

naturally in significant amounts.[1] The most common and direct industrial methods involve the

condensation reaction of hydrazine with a formic acid derivative.[1][2]

Key Synthetic Routes
From Hydrazine Hydrate and Formic Acid: This is a straightforward method involving the

direct acid-catalyzed condensation of hydrazine hydrate with formic acid.[2] The reaction is

typically performed under controlled, low-temperature conditions to prevent decomposition.

[1] A 1:1 molar ratio is crucial to avoid the formation of the N,N'-diformylhydrazine
byproduct.[2]

From Hydrazine Hydrate and Formic Acid Esters: A widely used laboratory and industrial

preparation involves the reaction of hydrazine hydrate with a formic acid ester, such as ethyl

formate or methyl formate.[1][2] This reaction is generally carried out in an alcohol solvent

and may require refluxing for several hours.[1][2]
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General Synthesis Workflow for Formylhydrazine
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Caption: General synthesis workflow for formylhydrazine.

Experimental Protocol: Synthesis from Ethyl Formate
and Hydrazine Hydrate
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The following protocol is adapted from established synthetic procedures.[1][5][8][9]

Materials:

Ethyl formate (2 moles)

85% Hydrazine hydrate (2 moles)

95% Ethanol

Isopropanol

Procedure:

In a round-bottomed flask equipped with a reflux condenser, combine ethyl formate (148 g)

and 95% ethanol (150 mL).[8][9]

Carefully and slowly add 85% hydrazine hydrate (120 g) to the solution over a period of 10

minutes with continuous stirring or shaking.[1][8][9] The reaction can be vigorous.[9]

Once the initial reaction subsides, heat the mixture to reflux using a steam bath and maintain

reflux for 18 hours.[1][8][9]

After reflux, remove the bulk of the ethanol and water by distillation under reduced pressure

to obtain a crude syrup.[1][8][9]

To the residue, add isopropanol and cool the mixture to 0-5 °C. Stir for 2 hours to induce

crystallization.[5]

Collect the solid product by filtration, wash with cold isopropanol, and dry in vacuo to yield

pure formylhydrazine.[5]

Chemical Reactivity and Applications in Drug
Development
Formylhydrazine is a pivotal intermediate in the synthesis of various heterocyclic compounds,

which are prominent scaffolds in many pharmaceutical agents.[1][2] Its utility stems from its
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ability to act as a precursor to carbonyl hydrazones or as a cyclizing agent to construct complex

molecular architectures.[2]

Synthesis of Heterocyclic Scaffolds
Formylhydrazine is extensively used for the synthesis of 1,2,4-triazoles and 1,3,4-

oxadiazoles, which are known to exhibit a wide range of biological activities.[2] These activities

include antibacterial, antifungal, anticancer, and anti-inflammatory properties.[2][10][11]

1,2,4-Triazoles: Formylhydrazine can react with various reagents to form 1,2,4-triazole

derivatives. For example, it is a precursor in the synthesis of 4-amino-1,2,4-triazole.[8][9]

Anticancer Agents: It is used in the synthesis of complex molecules with potential anticancer

activity, such as 6-N-formylamino-12,13-dihydro-1,11-dihydroxy-13-(beta-D-

glucopyranosyl)-5H-indolo[2,3-a]-pyrrolo[3,4-c]carbazole-5,7(6H)-dione.[5]

Anticonvulsants: The compound is also utilized in the synthesis of quinoline derivatives that

act as anticonvulsants.[6]

Antibacterial Agents: Formylhydrazine is a key component in the synthesis of azaindazoles,

which function as inhibitors of bacterial DNA ligase.[6]
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Role of Formylhydrazine in Heterocyclic Synthesis
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Caption: Formylhydrazine as a precursor in drug development.

Biological Activity of Formylhydrazine Derivatives
Research has demonstrated that derivatives of formylhydrazine possess significant biological

activities. For instance, novel hydrazine and hydrazide derivatives of 3-formylchromone have

shown antimicrobial and antiproliferative effects.[10] These compounds were found to inhibit

the growth of various microbial strains and influence cell proliferation in human and mouse cell

lines.[10] The broad pharmacological activities of benzopyrone derivatives, which can be
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synthesized using formylhydrazine, include antitumor, antioxidant, and anti-HIV properties.

[10] The versatility of the hydrazine moiety allows for numerous chemical modifications, making

it a valuable scaffold in the search for new and effective therapeutic agents.[10][11][12]

Conclusion
Formylhydrazine (CAS No. 624-84-0) is a cornerstone intermediate in modern organic and

medicinal chemistry. Its straightforward synthesis and versatile reactivity enable the

construction of diverse and complex heterocyclic molecules. For researchers and professionals

in drug development, a thorough understanding of formylhydrazine's properties and chemical

behavior is essential for designing novel therapeutics to address a range of diseases, from

bacterial infections to cancer. Due to its hazardous nature, strict adherence to safety protocols

is mandatory when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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